5-(5-(tert-butyl)-2,4-dihydroxyphenyl)-N-ethyl-4-(4-(morpholinomethyl)phenyl)isoxazole-3-carboxamide

• CAS RN: 747412-64-2
• Molecular Formula: C27H34ClN3O5
• Molecular Weight: 516.035
• IUPAC Name: 3-Isoxazolecarboxamide, 5-(5-(1,1-dimethylethyl)-2,4-dihydroxyphenyl)-N-ethyl-4-(4-(4-morpholinylmethyl)phenyl)- hydrochloride
• InChI: InChI=1S/C27H33N3O5.ClH/c1-5-28-26(33)24-23(18-8-6-17(7-9-18)16-30-10-12-34-13-11-30)25(35-29-24)19-14-20(27(2,3)4)22(32)15-21(19)31;/h6-9,14-15,31-32H,5,10-13,16H2,1-4H3,(H,28,33);1H
• InChI Key: AYYGBRAFXWJXCJ-UHFFFAOYSA-N
• SMILES: O=C(C1=NOC(C2=CC(C(C)(C)C)=C(O)C=C2O)=C1C3=CC=C(CN4CCOCC4)C=C3)NCC.[H]Cl
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: Luminespib HCl; AUY922; AUY-922; AUY 922; NVP AUY922; NVP AUY-922; VER52296 ; VER-52296 ; VER 52296 ; Luminespib

Description

Luminespib, also known as AUY-922, NVP-AUY922, VER52296, is a derivative of 4,5-diarylisoxazole and a third-generation heat shock protein 90 (Hsp90) inhibitor with potential antineoplastic activity. Hsp90 inhibitor AUY922 has been shown to bind with high affinity to and inhibit Hsp90, resulting in the proteasomal degradation of oncogenic client proteins;  the inhibition of cell proliferation;  and the elevation of heat shock protein 72 (Hsp72) in a wide range of human tumor cell lines.

Scientific Research Applications

Isoxazole Derivatives and Their Chemical Reactions

• Isoxazole Reactions with Iron and Molybdenum Compounds : A study demonstrated that reactions of isoxazolines with iron and molybdenum compounds lead to the formation of various products through N–O and C–C bond cleavage, indicating the reactivity of isoxazole compounds in complex chemical reactions (Nitta, Yi, & Kobayashi, 1985).

• Electrochemical and Photophysical Characteristics : Another study focused on the synthesis and properties of a phenanthroimidazole-based derivative, showcasing the thermal stability, electrochemical, and photophysical properties of such compounds, which can be relevant for similar isoxazole derivatives (Skuodis et al., 2021).

• Phosphorylation and Alkylation Reactions : Research on 5-tert-butylfuran-3-carboxylic acid derivatives revealed their potential in phosphorylation and alkylation reactions, offering insights into the chemical behavior of structurally similar isoxazole compounds (Pevzner, 2003).

Structural and Mechanistic Studies

• X-Ray Analysis of Isoxazole Derivatives : Studies involving the treatment of isoxazole derivatives and subsequent X-ray analysis provided insights into their molecular structure, which is essential for understanding the chemical and physical properties of similar compounds (Brehm et al., 1991).

• Mechanistic Insights into Isoxazole Reactions : Research on the reactions of isoxazoles with titanium tetrachloride and other compounds offered valuable mechanistic insights, which are crucial for comprehending the reactivity of similar isoxazole structures (Borth et al., 1987).

Pharmaceutical and Biological Research

• Discovery of Benzimidazole Derivatives : The discovery of benzimidazole derivatives with potent renin inhibitory activity provides an example of how similar isoxazole compounds could be used in pharmaceutical research (Tokuhara et al., 2018).

• Carbonic Anhydrase Inhibitors : A study on isoxazole-containing sulfonamides revealed their potential as carbonic anhydrase inhibitors, suggesting the possible application of isoxazole compounds in biological and pharmacological fields (Altug et al., 2017).